Cas no 6851-36-1 (dl-4-hydroxymandelonitrile)
dl-4-hydroxymandelonitrile structure
Product Name:dl-4-hydroxymandelonitrile
dl-4-hydroxymandelonitrile Chemical and Physical Properties
Names and Identifiers
-
- dl-4-hydroxymandelonitrile
- FT-0693818
- C00650
- DTXSID20926975
- AS-62213
- alpha,4-Dihydroxybenzeneacetonitrile
- D90902
- H0563
- 2-hydroxy-2-(4-hydroxyphenyl)acetonitrile
- MFCD00056685
- 4-hydroxybenzaldehyde cyanonhydrin
- SB84094
- AKOS009158891
- para-Hydroxymandelonitrile
- hydroxy(4-hydroxyphenyl)acetonitrile
- CHEBI:18115
- Benzeneacetonitrile, alpha,4-dihydroxy-
- SCHEMBL467691
- Hydroxy(4-hydroxyphenyl)acetonitrile, AldrichCPR
- CS-0444277
- Q27102830
- 4-Hydroxymandelonitrile
- 13093-65-7
- p-hydroxymandelonitrile
- HOOOPXDSCKBLFG-UHFFFAOYSA-N
- 6851-36-1
- DL-alpha,4-Dihydroxyphenylacetonitrile
- DB-230526
-
- Inchi: 1S/C8H7NO2/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4,8,10-11H
- InChI Key: HOOOPXDSCKBLFG-UHFFFAOYSA-N
- SMILES: OC(C#N)C1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 149.047678466g/mol
- Monoisotopic Mass: 149.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 7.7
- Topological Polar Surface Area: 64.2Ų
Experimental Properties
- Melting Point: 98°C
dl-4-hydroxymandelonitrile Security Information
- Hazardous Material transportation number:UN 3276
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: 26-36/37/39-36
-
Hazardous Material Identification:
- Risk Phrases:20/21/22
dl-4-hydroxymandelonitrile Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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